N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C14H8ClF4N5O
• Molecular Weight: 373.69 g/mol
• IUPAC Name: N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C14H8ClF4N5O/c15-11-6(2-1-3-20-11)22-14(25)8-5-10-21-7(12(16)17)4-9(13(18)19)24(10)23-8/h1-5,12-13H,(H,22,25)
• InChI Key: VORZNIFSGSPOQQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)Cl)NC(=O)C2=NN3C(=CC(=NC3=C2)C(F)F)C(F)F

Description

N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as CPI-203, is a small molecule inhibitor of bromodomain and extra-terminal (BET) proteins. BET proteins are epigenetic readers that bind to acetylated histones and regulate gene expression. CPI-203 has shown promising results in preclinical studies as a potential therapeutic agent for various cancers and inflammatory diseases.

Mechanism of Action

N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide binds to the bromodomains of BET proteins, preventing their interaction with acetylated histones and inhibiting gene expression. This leads to downregulation of oncogenes and pro-inflammatory genes, resulting in anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth in mouse xenograft models. In models of inflammatory diseases, N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to reduce inflammation and tissue damage. N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to modulate immune cell function and enhance the anti-tumor activity of immune cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is its specificity for BET proteins, which reduces the risk of off-target effects. However, N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has limited solubility and stability in aqueous solutions, which can affect its bioavailability and efficacy. In addition, N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has not yet been tested in clinical trials, so its safety and efficacy in humans are unknown.

Future Directions

For research on N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide include optimizing its pharmacokinetic properties, developing more potent and selective BET inhibitors, and exploring its potential for combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, further studies are needed to elucidate the mechanisms and downstream effects of N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide on gene expression and immune cell function.

Synthesis Methods

The synthesis of N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide involves several steps, starting with the reaction of 2-chloro-3-pyridinylamine with 2,2-difluoro-1,3-dimethylimidazolidine-4,5-dione to form 2-chloro-3-(2,2-difluoro-1,3-dimethylimidazolidin-4-yl)pyridine. This intermediate is then reacted with 5,7-bis(difluoromethyl)-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic acid to form N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide.

Scientific Research Applications

N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential therapeutic applications in cancer and inflammatory diseases. Preclinical studies have shown that N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide can inhibit the growth of various cancer cell lines, including acute myeloid leukemia, multiple myeloma, and prostate cancer. N-(2-chloropyridin-3-yl)-5,7-bis(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to have anti-inflammatory effects in models of rheumatoid arthritis and asthma.